Cas no 214330-97-9 (2-Propenoic acid,3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid,3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-, ethyl ester, (2E)-
• CAS No: 214330-97-9
• MF: C₁₃H₁₂ClNO₂S₂
• MW: 313.82287979126
• CID: 242850
• PubChem ID: 26598858
• Update Time: 2025-07-23

2-Propenoic acid,3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-, ethyl ester, (2E)-
• ethyl 3-(4-chlorophenyl)sulfanyl-2-cyano-3-methylsulfanylprop-2-enoate
• ETHYL 3-(4-CHLOROPHENYLTHIO)-2-CYANO-3-(METHYLTHIO)ACRYLATE
• 2-Propenoic acid,3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-,ethyl ester,(2E)
• 3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-2-propenoic acid ethyl ester
• ethyl 3-(4-chlorophenyl)sulfanyl-2-cyano-3-methylsulfanyl-prop-2-enoate
• Ethyl 3-(4-chlorophenylthio)-2-cyano-3
• Ethyl 3-((4-chlorophenyl)thio)-2-cyano-3-(methylthio)acrylate
• J-014058
• MFCD09877978
• 214330-97-9
• ethyl (E)-3-(4-chlorophenyl)sulfanyl-2-cyano-3-methylsulfanylprop-2-enoate
• ETHYL3-(4-CHLOROPHENYLTHIO)-2-CYANO-3-(METHYLTHIO)ACRYLATE

• MDL： MFCD09877978
• Inchi： 1S/C13H12ClNO2S2/c1-3-17-12(16)11(8-15)13(18-2)19-10-6-4-9(14)5-7-10/h4-7H,3H2,1-2H3/b13-11+
• InChI Key： CRHWLBVNNMKILI-ACCUITESSA-N
• SMILES： ClC1C=CC(=CC=1)S/C(=C(\C#N)/C(=O)OCC)/SC

Computed Properties

• Exact Mass: 313.00000
• Monoisotopic Mass: 313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.34
• Boiling Point: 427.2°C at 760 mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.61
• PSA: 100.69000
• LogP: 4.09338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Propenoic acid,3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-, ethyl ester, (2E)-

2-Propenoic acid,3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-, ethyl ester, (2E)- (CAS No. 214330-97-9): A Comprehensive Overview in Modern Chemical Biology

The compound CAS No. 214330-97-9, identified as 2-Propenoic acid,3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-, ethyl ester, (2E)-, represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure and functional groups, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of both electrophilic and nucleophilic sites makes it a versatile scaffold for further chemical modifications and biological investigations.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in modulating biological pathways. The (4-chlorophenyl)thio group in this molecule introduces a unique electronic environment that can influence its interactions with biological targets. This feature is particularly intriguing for researchers exploring novel therapeutic agents, as the chlorophenyl moiety is known to exhibit pharmacological activity in various contexts. The ethyl ester functionality further enhances the compound's reactivity, allowing for facile derivatization and exploration of different pharmacophores.

The cyano and methylthio substituents contribute additional layers of complexity to the molecule. The cyano group is a well-known bioisostere for carbonyl groups, often used in medicinal chemistry to improve metabolic stability and binding affinity. On the other hand, the methylthio group can introduce steric hindrance and electronic effects that modulate the compound's biological activity. These structural elements collectively make this compound a promising candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the importance of sulfenic acid derivatives in drug design due to their ability to engage with biological systems through multiple interaction mechanisms. The (4-chlorophenyl)thio group in this compound can act as a hinge binder or participate in hydrogen bonding interactions, depending on the target protein. This dual functionality is particularly valuable for designing molecules that can interact with multiple sites on a biological target, potentially leading to enhanced efficacy and reduced side effects.

The (2E) configuration of the double bond introduces geometric specificity that can significantly influence the compound's binding properties. In modern drug discovery, stereochemistry plays a crucial role in determining a molecule's pharmacological activity. The trans configuration of the double bond may confer specific steric and electronic properties that are favorable for binding to biological targets. This aspect has been increasingly recognized in recent years as researchers strive to develop more precise and effective therapeutic agents.

Furthermore, the compound's structure suggests potential applications in developing novel agrochemicals or environmental pollutants due to its stability and reactivity profile. The combination of functional groups such as chlorophenyl, cyano, and methylthio makes it a versatile intermediate for synthesizing more complex molecules with tailored properties. Such intermediates are invaluable in both academic research and industrial applications, where they serve as building blocks for larger projects.

In conclusion, 2-Propenoic acid,3-[(4-chlorophenyl)thio]-2-cyano-3-(methylthio)-, ethyl ester, (2E)- (CAS No. 214330-97-9) represents a structurally complex and functionally rich molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and stereochemical configuration makes it an attractive candidate for further exploration. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that our understanding of their role in biology will continue to expand.